Cas no 16948-16-6 (N-tert-Butoxycarbonyl-N-methylalanine)

• Product Name: N-tert-Butoxycarbonyl-N-methylalanine
• CAS No: 16948-16-6
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD00037242
• CID: 50613
• PubChem ID: 7009590
• Update Time: 2025-06-07

N-tert-Butoxycarbonyl-N-methylalanine Chemical and Physical Properties

Names and Identifiers

• BOC-N-Methyl-L-alanine
• BOC-N-Me-Ala-OH
• N-(tert-Butoxycarbonyl)-N-methyl-L-alanine
• N-Boc-N-methyl-L-alanine
• BOC-AIB-OH
• Boc-Nalpha-methyl-L-alanine
• Boc-N-α-Methyl-L-alanine
• (S)-2-((tert-Butoxycarbonyl)(methyl)amino)propanoic acid
• BOC-MEALA-OH
• Boc-Lys(TFA)
• Boc-N-Me-Ala
• BOC-L-MEALA-OH
• BOC-N-ME-ALANINE
• BOC-N-ME-S-ALA-OH
• Boc-N-Me-L-Ala-Oh
• Boc-N-methyl-Alanine
• BOC-N-METHYL-L-ALA-OH
• L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-
• (s)-2-(tert-butoxycarbonyl(methyl)amino)propanoic acid
• (S)-2-(tert-Butoxycarbonyl-methyl-amino)-propionic acid
• (2S)-2-{[(tert-butoxy)carbonyl](methyl)amino}propanoic acid
• boc-n-methylalanine
• Boc-MeAla-O
• N-tert-Butoxycarbonyl-N-methylalanine
• (2S)-2-[tert-Butoxycarbonyl(methyl)amino]propanoic acid
• n-methyl-n-tert.-butoxycarbonyl-l-alanine
• A811110
• N-tert-butoxycarbonyl-N-methyl-L-alanine
• AS-15602
• J-300016
• (2S)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• (2S)-2-[(tert-butoxycarbonyl)(Methyl)aMino]propanoic acid;N-BOC-N-METHYL-L-ALANINE
• Boc-N-a-methyl-L-alanine
• n-boc-n-methylalanine
• HY-Y1167
• AC-35165
• N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-alanine
• Boc-N-methyl-(L)-alanine
• Boc-N(Me)Ala-OH
• VLHQXRIIQSTJCQ-LURJTMIESA-N
• B3651
• 16948-16-6
• Boc-N-Me-Ala-OH, >=99.0% (TLC)
• EN300-215286
• M03254
• (S)-N-methyl-N-BOC-alanine
• CS-D1468
• BB 0260101
• Boc-Me-Ala-OH
• N-t-butoxycarbonyl-methylalanine
• MFCD00037242
• SCHEMBL342693
• AKOS015836697
• AM20090019
• Boc-N-MeAlaOH
• Boc-Me-AlaOH
• N-{[(1,1-dimethylethyl)oxy]carbonyl}-N-methyl-L-alanine
• (S)-2-((tert-butoxycarbonyl)-(methyl)amino)propanoic acid
• (2S)-2-[(tert-butoxycarbonyl)(methyl)amino]propanoic acid
• N-[(1,1-Dimethylethoxy)carbonyl]-N-methyl-L-alanine; (S)-2-[(tert-Butoxycarbonyl)(methyl)amino]propanoic Acid; N-Methyl-N-(tert-butyloxycarbonyl)alanine; N-tert-Butoxycarbonyl-N-methylalanine;

• MDL： MFCD00037242
• Inchi： 1S/C9H17NO4/c1-6(7(11)12)10(5)8(13)14-9(2,3)4/h6H,1-5H3,(H,11,12)/t6-/m0/s1
• InChI Key： VLHQXRIIQSTJCQ-LURJTMIESA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)C)=O)C(C)(C)C
• BRN： 2366513

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1110
• Melting Point: 89.0 to 94.0 deg-C
• Boiling Point: 296.3°C at 760 mmHg
• PSA: 66.84000
• LogP: 1.32640
• Specific Rotation: -29° - -31° (c=1, EtOH)
• Optical Activity: [α]20/D −30±1°, c = 1% in ethanol
• Solubility: Not determined

N-tert-Butoxycarbonyl-N-methylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-tert-Butoxycarbonyl-N-methylalanine

Professional Introduction to N-tert-Butoxycarbonyl-N-methylalanine (CAS No. 16948-16-6)

N-tert-Butoxycarbonyl-N-methylalanine (CAS No. 16948-16-6) is a crucial intermediate in the field of peptide synthesis and pharmaceutical research. This compound, characterized by its unique structural properties, plays a pivotal role in the development of various bioactive molecules. Its applications span across multiple domains, including medicinal chemistry, biotechnology, and synthetic organic chemistry, making it a subject of significant interest among researchers and industry professionals.

The molecular structure of N-tert-Butoxycarbonyl-N-methylalanine consists of an alanine residue modified with a tert-butoxycarbonyl (Boc) group at the amino terminus and a methyl group at the side chain. This configuration enhances its stability and reactivity, making it an ideal candidate for peptide coupling reactions. The Boc group serves as an protecting group for the amino function, preventing unwanted side reactions during synthesis while allowing for selective deprotection under controlled conditions.

In recent years, N-tert-Butoxycarbonyl-N-methylalanine has been extensively utilized in the synthesis of peptide-based therapeutics. Peptides have emerged as a cornerstone in drug development due to their high specificity and low toxicity profiles. The compound's ability to facilitate efficient peptide coupling has led to significant advancements in the production of bioactive peptides, including hormones, antibodies, and enzyme inhibitors. For instance, studies have demonstrated its effectiveness in the synthesis of growth factors and cytokines, which are critical for treating various inflammatory and metabolic disorders.

The pharmaceutical industry has also leveraged N-tert-Butoxycarbonyl-N-methylalanine in the development of novel drug candidates. Its incorporation into peptide libraries has enabled high-throughput screening for potential therapeutic agents. This approach has been particularly valuable in identifying novel inhibitors for enzymatic targets associated with diseases such as cancer and neurodegenerative disorders. The compound's role in generating structurally diverse peptides has opened new avenues for drug discovery and optimization.

Beyond pharmaceutical applications, N-tert-Butoxycarbonyl-N-methylalanine finds utility in biotechnological research. Its use in solid-phase peptide synthesis (SPPS) has streamlined the production of complex peptides, enabling researchers to explore intricate biological pathways. Additionally, its stability under various reaction conditions makes it suitable for large-scale peptide manufacturing, which is essential for industrial applications.

The synthesis of N-tert-Butoxycarbonyl-N-methylalanine involves well-established organic chemistry techniques, ensuring high yield and purity. The process typically involves the protection of the amino group with a Boc anhydride followed by the introduction of a methyl group at the side chain. Advances in synthetic methodologies have further refined these procedures, enhancing efficiency and reducing environmental impact.

In conclusion, N-tert-Butoxycarbonyl-N-methylalanine (CAS No. 16948-16-6) is a versatile and indispensable compound in modern chemical biology and pharmaceutical research. Its broad range of applications underscores its importance in advancing therapeutic solutions and fundamental scientific understanding. As research continues to evolve, the role of this compound is expected to expand further, driving innovation across multiple scientific disciplines.